3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one

• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 3-(2-methoxypropan-2-yl)-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C6H11N3O2/c1-6(2,11-3)4-7-5(10)9-8-4/h1-3H3,(H2,7,8,9,10)
• InChI Key: NTIOLDZIKOJQCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NNC(=O)N1)OC

Description

3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C6H11N3O2 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxyisobutyric acid (0.50 g, 4.23 mmol) was dissolved in MeCN (8.5 mL). 1H-Benzo[d][1,2,3]triazol-1-ol (20% hydrate) (0.65 g, 4.23 mmol) and N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (0.81 g, 4.23 mmol) were added and the mixture was stirred at RT for 2 h. Semicarbazide hydrochloride (0.47 g, 4.23 mmol) was added and the mixture was stirred for an additional 12 h. Organic solvent was removed in vacuo and the residue was suspended in water (85 mL). Potassium hydroxide (0.48 g, 8.5 mmol) was added and the mixture was stirred at RT until complete dissolution of solids. The mixture was then stirred at 100° C. for 12 h and then allowed to cool to RT. The solution was saturated with solid NH4Cl and extracted with EtOAc (8×50 mL). The combined organics were dried (Na2SO4) and concentrated in vacuo to afford 3-(2-methoxypropan-2-yl)-1H-1,2,4-triazol-5(4H)-one (0.35 g, 52.6%) as an amorphous solid. 1H NMR (400 MHz, DMSO-d6): δ 11.44 (s, 1H), 11.28 (s, 1H), 2.96 (s, 3H), 1.36 (s, 6H).